Cas no 67170-63-2 (Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)-)

Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)- structure
67170-63-2 structure
Product Name:Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)-
CAS No:67170-63-2
MF:C11H14O4S
MW:242.291462421417
CID:395240
PubChem ID:13141285
Update Time:2025-04-19

Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)-
    • 1-(3,4-dimethoxyphenyl)-2-methylsulfinylethanone
    • 1-(3,4-Dimethoxyphenyl)-2-(methanesulfinyl)ethan-1-one
    • DTXSID50521275
    • 67170-63-2
    • Inchi: 1S/C11H14O4S/c1-14-10-5-4-8(6-11(10)15-2)9(12)7-16(3)13/h4-6H,7H2,1-3H3
    • InChI Key: OCOCKEOEHMSSMX-UHFFFAOYSA-N
    • SMILES: S(C)(CC(C1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

  • Exact Mass: 242.06132
  • Monoisotopic Mass: 242.06128010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 52.6
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